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Compound of Interest

Compound Name: WAY-604439

Cat. No.: B10801521 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for optimizing dose-response curve experiments using

WAY-163909, a selective 5-HT2C receptor agonist. The following sections offer troubleshooting

guidance, detailed experimental protocols, and quantitative data to facilitate successful and

reproducible experimental outcomes.

Quantitative Data Summary
The following table summarizes the binding affinity and functional potency of WAY-163909 for

serotonin 5-HT2 receptors. This data is critical for designing dose-response experiments and

interpreting the results.
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Parameter Receptor Value Assay Type Reference

EC50 Human 5-HT2C 18.4 nM
Intracellular

Calcium Release
[1]

Emax Human 5-HT2C
100% (relative to

WAY-163909)

Intracellular

Calcium Release
[1]

Ki Human 5-HT2C 10.5 nM
Radioligand

Binding

Ki Human 5-HT2A 212 nM
Radioligand

Binding

Ki Human 5-HT2B 484 nM
Radioligand

Binding

ID50

Cocaine Self-

Administration

(Rhesus

Monkeys)

1.19 mg/kg
In vivo

Behavioral Assay

ID50

Sucrose Self-

Administration

(Rats)

0.7 mg/kg
In vivo

Behavioral Assay

Signaling Pathway
WAY-163909 acts as an agonist at the serotonin 2C (5-HT2C) receptor, which is a G protein-

coupled receptor (GPCR). The primary signaling cascade initiated by the activation of the 5-

HT2C receptor is through the Gq/11 family of G proteins. This activation leads to the

stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into two secondary messengers: inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the

endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm. The

increase in intracellular calcium, along with the activation of protein kinase C (PKC) by DAG,

mediates the downstream cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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